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Compound of Interest |

Compound Name: (Chloromethyl)dimethylvinylsilane
CAS No.: 16709-86-7
Cat. No.: B092431
Get Quote
Introduction

(Chloromethyl)dimethylvinylsilane (CMDVS) is a versatile bifunctional organosilicon
compound that serves as a valuable building block in synthetic chemistry. Its structure,
featuring both a reactive chloromethyl group and a vinyl group, allows for orthogonal
functionalization, making it an ideal precursor for a diverse range of functionalized silanes. The
chloromethyl group is susceptible to nucleophilic substitution, while the vinyl group can
participate in various addition reactions. This dual reactivity enables the synthesis of complex
molecules and polymers with tailored properties for applications in materials science, drug
discovery, and polymer chemistry.[1][2]

Key Synthetic Strategies

The functionalization of CMDVS can be approached through two primary pathways, targeting
either the chloromethyl or the vinyl moiety.

» Functionalization via Nucleophilic Substitution: The silicon-alpha-chloromethyl group (-Si-
CH2ClI) readily undergoes SN2 reactions with a wide array of nucleophiles. This pathway is
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effective for introducing heteroatoms such as oxygen, nitrogen, and sulfur.

o Silyl Ether Synthesis: Analogous to the Williamson ether synthesis[3][4], alkoxides or
phenoxides can displace the chloride to form silyl ethers. This reaction is typically
performed by first deprotonating an alcohol with a strong base like sodium hydride (NaH)
to form the nucleophilic alkoxide, which then attacks the electrophilic carbon of the
chloromethyl group.[5][6]

o Silyl Amine Synthesis: Primary or secondary amines can act as nucleophiles to displace
the chloride, yielding silyl amines. These compounds are of interest due to the potential
influence of silicon on their biological and physicochemical properties.[7][8]

o Silyl Thioether Synthesis: Thiolates, generated from thiols and a base, can also be used to
form thioethers, further expanding the molecular diversity achievable from CMDVS.

o Functionalization via Thiol-Ene "Click" Reaction: The vinyl group of CMDVS is an excellent
substrate for the radical-mediated thiol-ene reaction. This "“click" chemistry approach is
characterized by high efficiency, mild reaction conditions, lack of side products, and rapid
reaction rates.[9] The reaction proceeds via the addition of a thiol across the vinyl double
bond, typically initiated by UV light or a radical initiator like azobisisobutyronitrile (AIBN).[10]
[11] This method is highly tolerant of various functional groups, making it a powerful tool for
modifying vinylsilanes and for applications in polymer and materials synthesis.[12][13]

The orthogonal nature of these two reactive sites allows for stepwise functionalization,
providing a strategic approach to building complex organosilicon structures.

Visualizations
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Starting Material

(Chloromethyl)dimethylvinylsilane

+ Nucleogphile (RO~, Rz2NH, RS") + Thiol (R-SH)
SN2 Reaction Radical Initiator / UV

Pathway 1: Nucleophilic Substitution Pathway 2: Thiol-Ene Reaction

Silyl Ethers, Amines, Thioethers, etc.

Functionalized Thioether Silanes
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Prepare NaH suspension
in anhydrous THF under N2
at 0°C

Y

Add Ethanol dropwise
(H2 evolution)

Combine CMDVS, 1-Dodecanethiol,
and AIBN in Toluene

Y
Warm to RT and stir for 30 min
to form Sodium Ethoxide
\ 4 Degas the mixture
Cool to 0°C (e.g., three freeze-pump-thaw cycles)
Add CMDVS dropwise
Y ‘l’
Warm to RT and stir for 12-18 h . .
(Monitor by TLC/GC) Heat the reaction mixture at 70-80°C
under Nz for 2-4 h
Y
Cool to 0°C
Quench with H20
Monitor disappearance of starting materials
v by TLC/GC
Extract with Diethyl Ether (3x) l
Y
Wash combined organic layers Cool to RT and concentrate
with brine in vacuo to remove solvent
V l
Dry over anhydrous Na2SOa4
Purify the crude oil via
N column chromatography

Filter and concentrate in vacuo
Purify via distillation

Final Product:
Functionalized Thioether Silane

Final Product:
(Ethoxymethyl)dimethylvinylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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